Cas no 569-41-5 (1,8-Dimethylnaphthalene)

1,8-Dimethylnaphthalene is a polycyclic aromatic hydrocarbon (PAH) with the molecular formula C₁₂H₁₂. It is a derivative of naphthalene featuring two methyl groups at the 1 and 8 positions. This compound is primarily utilized as an intermediate in organic synthesis and as a precursor for specialty chemicals. Its rigid structure and aromatic properties make it valuable in the development of dyes, pharmaceuticals, and advanced materials. 1,8-Dimethylnaphthalene exhibits high thermal stability and is often employed in research applications requiring controlled aromatic frameworks. The compound is typically supplied as a high-purity solid, ensuring consistency in synthetic processes. Proper handling is advised due to its potential flammability and irritant properties.
1,8-Dimethylnaphthalene structure
1,8-Dimethylnaphthalene structure
Product Name:1,8-Dimethylnaphthalene
CAS No:569-41-5
MF:C12H12
MW:156.223683357239
CID:377431
PubChem ID:24857052
Update Time:2025-06-09

1,8-Dimethylnaphthalene Chemical and Physical Properties

Names and Identifiers

    • 1,8-Dimethylnaphthalene
    • 1,8-Dimethylnaphthalene Solution
    • Naphthalene,1,8-dimethyl-
    • 1,8-Dimethylnaphthalene1000µg
    • AKOS015842633
    • NS00033609
    • UNII-22P9FW1L76
    • 569-41-5
    • Naphthalene, 1,8-dimethyl-
    • EINECS 209-314-4
    • FT-0632408
    • InChI=1/C12H12/c1-9-5-3-7-11-8-4-6-10(2)12(9)11/h3-8H,1-2H
    • 1,8-dimethyl naphthalene
    • A831247
    • DTXSID6060347
    • 1,8-Dimethylnaphthalene, 95%
    • Q27121288
    • 22P9FW1L76
    • CS-0317619
    • 1,8-DMN
    • FD-0040
    • CHEBI:48610
    • 1,8-Dimethylnaphthalene, analytical standard
    • 1,8-Dimethyl-naphthalene
    • DTXCID8042137
    • G77259
    • DB-052989
    • MDL： MFCD00004040
    • Inchi： 1S/C12H12/c1-9-5-3-7-11-8-4-6-10(2)12(9)11/h3-8H,1-2H3
    • InChI Key： XAABPYINPXYOLM-UHFFFAOYSA-N
    • SMILES： C12C(C)=CC=CC1=CC=CC=2C

Computed Properties

  • Exact Mass: 156.09400
  • Monoisotopic Mass: 156.093900383g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: Beige or grayish white crystalline powder
  • Density: 1.0030
  • Melting Point: 59-61 °C (lit.)
  • Boiling Point: 270 °C(lit.)
  • Flash Point: 115.3±9.7 °C
  • Refractive Index: 1.5956 (estimate)
  • PSA: 0.00000
  • LogP: 3.45660
  • Solubility: Not determined
  • Vapor Pressure: 0.0±0.3 mmHg at 25°C

1,8-Dimethylnaphthalene Security Information

1,8-Dimethylnaphthalene Customs Data

  • HS CODE：2902909090
  • Customs Data：

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

1,8-Dimethylnaphthalene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A219002444-250mg
1,8-Dimethylnaphthalene
 569-41-5 98%
250mg
 $707.20 2023-09-01
Alichem
A219002444-500mg
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 569-41-5 98%
500mg
 $989.80 2023-09-01
Alichem
A219002444-1g
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 569-41-5 98%
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 $1634.45 2023-09-01
Chemenu
CM140874-5g
1,8-Dimethylnaphthalene
 569-41-5 95%
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 $333 2021-08-05
Chemenu
CM140874-5g
1,8-Dimethylnaphthalene
 569-41-5 95%
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 $*** 2023-05-30
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
282537-1G
1,8-Dimethylnaphthalene
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 ￥1545.86 2022-02-24
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D300347-5g
1,8-Dimethylnaphthalene
 569-41-5 ≧95%
5g
 ¥3856.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D300347-1g
1,8-Dimethylnaphthalene
 569-41-5 ≧95%
1g
 ¥964.90 2023-09-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA01698-1g
1,8-Dimethylnaphthalene
 569-41-5 95%
1g
 ¥2228.0 2024-07-19
TRC
D476453-10mg
1,8-Dimethylnaphthalene
 569-41-5
10mg
 $ 50.00 2022-06-05

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